Cas no 2034329-87-6 (2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide)

• Product Name: 2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide
• CAS No: 2034329-87-6
• MF: C₁₇H₂₀BrNO₃S
• MW: 398.314602851868
• CID: 5348875
• Update Time: 2025-07-01

2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-5-methoxybenzamide
• 2-bromo-N-(5-hydroxy-3-thiophen-3-ylpentyl)-5-methoxybenzamide
• 2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide

• Inchi： 1S/C17H20BrNO3S/c1-22-14-2-3-16(18)15(10-14)17(21)19-7-4-12(5-8-20)13-6-9-23-11-13/h2-3,6,9-12,20H,4-5,7-8H2,1H3,(H,19,21)
• InChI Key： ONWCXBJZYMICGG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCCC(C1=CSC=C1)CCO)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 372
• XLogP3: 3.3
• Topological Polar Surface Area: 86.8

Additional information on 2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide

Introduction to 2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide (CAS No. 2034329-87-6)

2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide, identified by its CAS number 2034329-87-6, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including a bromo substituent, a hydroxyl group, a thiophene ring, and a methoxy group, makes it a versatile candidate for further exploration in synthetic chemistry and pharmacology.

The compound's structure consists of a benzamide core substituted with a 2-bromo group at the nitrogen position, a 5-hydroxy group at the fifth position of the benzene ring, and a 3-(thiophen-3-yl)pentyl side chain. Additionally, the presence of a 5-methoxy group further enhances its structural complexity and potential biological activity. This intricate arrangement of functional groups suggests that 2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide may exhibit unique chemical properties and biological interactions that are worthy of detailed investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The benzamide moiety, in particular, is known for its role in drug design due to its ability to interact with biological targets such as enzymes and receptors. The addition of hydroxyl and methoxy groups can influence the compound's solubility, bioavailability, and metabolic stability, making it an attractive candidate for further pharmacological studies.

The thiophene ring is another key feature of this compound that warrants attention. Thiophenes are heterocyclic compounds that have been widely studied for their pharmaceutical applications. They are known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into the structure of 2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide may contribute to its potential therapeutic effects by enhancing its ability to interact with specific biological targets.

Recent studies have highlighted the importance of multifunctional compounds in drug development. Compounds that possess multiple pharmacological activities can offer several advantages over single-target drugs, including improved efficacy and reduced side effects. The complex structure of 2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide suggests that it may possess multiple biological activities, making it a promising candidate for further investigation.

The bromo substituent in the compound's structure is another important feature that deserves consideration. Bromine atoms are frequently used in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The presence of a bromo group at the nitrogen position may contribute to the compound's interaction with biological targets by increasing its binding affinity and reducing its susceptibility to metabolic degradation.

In conclusion, 2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide (CAS No. 2034329-87-6) is a structurally complex compound with multiple functional groups that make it a promising candidate for further exploration in drug development. Its unique structural features, including the presence of a benzamide core, hydroxyl and methoxy groups, thiophene ring, and bromo substituent, suggest that it may exhibit a range of biological activities. Further research is warranted to fully elucidate its potential therapeutic applications and mechanisms of action.